Cas no 1806292-99-8 (1-(4-Bromo-2-(fluoromethoxy)phenyl)-2-chloropropan-1-one)

• Product Name: 1-(4-Bromo-2-(fluoromethoxy)phenyl)-2-chloropropan-1-one
• CAS No: 1806292-99-8
• MF: C₁₀H₉BrClFO₂
• MW: 295.532665014267
• CID: 4979525
• Update Time: 2025-05-24

1-(4-Bromo-2-(fluoromethoxy)phenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-(fluoromethoxy)phenyl)-2-chloropropan-1-one

• Inchi： 1S/C10H9BrClFO2/c1-6(12)10(14)8-3-2-7(11)4-9(8)15-5-13/h2-4,6H,5H2,1H3
• InChI Key： PUBKLMZEFKUCKG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OCF)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 1-(4-Bromo-2-(fluoromethoxy)phenyl)-2-chloropropan-1-one

1-(4-Bromo-2-(fluoromethoxy)phenyl)-2-chloropropan-1-one: A Comprehensive Overview

The compound 1-(4-Bromo-2-(fluoromethoxy)phenyl)-2-chloropropan-1-one, identified by the CAS number 1806292-99-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a fluoromethoxy group, and a ketone functional group, all arranged in a specific spatial configuration that imparts distinctive chemical properties.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and enhancing purity levels. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the aryl-ketone moiety of this compound.

Structurally, the molecule features a phenyl ring substituted with bromine at the para position and a fluoromethoxy group at the ortho position. This substitution pattern significantly influences the electronic properties of the aromatic ring, making it highly reactive towards various electrophiles and nucleophiles. The ketone group at the propanone position further enhances the molecule's reactivity, particularly in condensation reactions and enolate chemistry.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, such as kinase inhibitors and anticancer agents. Its ability to form stable enolates under mild conditions makes it an ideal candidate for exploring novel drug scaffolds. Additionally, the fluoromethoxy group introduces unique electronic effects that can modulate the pharmacokinetic properties of derived compounds.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding interactions. Its solubility in organic solvents is moderate, which facilitates its use in solution-phase organic reactions. The presence of halogen atoms also contributes to its stability under thermal and oxidative conditions, making it suitable for high-temperature applications.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has shown that under aerobic conditions, this compound undergoes hydrolytic cleavage of the ketone group, leading to the formation of less complex byproducts that are more readily biodegradable.

In conclusion, 1-(4-Bromo-2-(fluoromethoxy)phenyl)-2-chloropropan-1-one represents a versatile building block in modern organic synthesis with promising applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its role as an essential component in contemporary chemical libraries.